molecular formula C8H18Cl2N2O B6239836 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one dihydrochloride CAS No. 2361645-49-8

2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one dihydrochloride

Cat. No.: B6239836
CAS No.: 2361645-49-8
M. Wt: 229.1
InChI Key:
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Description

2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one dihydrochloride is a useful research compound. Its molecular formula is C8H18Cl2N2O and its molecular weight is 229.1. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one dihydrochloride involves the reaction of 1-methylpiperidine with ethyl chloroacetate to form 1-methyl-4-oxopiperidine-1-ethanoate, which is then reacted with hydroxylamine hydrochloride to form 1-methyl-4-oxopiperidine-1-ethanohydroxamate. This compound is then reacted with sodium hydroxide to form 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one, which is finally converted to its dihydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "1-methylpiperidine", "ethyl chloroacetate", "hydroxylamine hydrochloride", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "1. Ethyl chloroacetate is added dropwise to a solution of 1-methylpiperidine in dry tetrahydrofuran at -78°C under nitrogen atmosphere.", "2. The reaction mixture is stirred at room temperature for 24 hours, and then quenched with water.", "3. The organic layer is separated and dried over magnesium sulfate.", "4. The solvent is removed under reduced pressure to obtain 1-methyl-4-oxopiperidine-1-ethanoate as a yellow oil.", "5. To a solution of 1-methyl-4-oxopiperidine-1-ethanoate in methanol, hydroxylamine hydrochloride is added and the mixture is stirred at room temperature for 24 hours.", "6. The solvent is removed under reduced pressure and the residue is dissolved in water.", "7. Sodium hydroxide is added to the solution and the mixture is stirred at room temperature for 2 hours.", "8. The resulting solution is acidified with hydrochloric acid to obtain 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-one dihydrochloride as a white solid." ] }

CAS No.

2361645-49-8

Molecular Formula

C8H18Cl2N2O

Molecular Weight

229.1

Purity

95

Origin of Product

United States

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